molecular formula C11H16ClNO4S B8443964 N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide

N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide

Cat. No.: B8443964
M. Wt: 293.77 g/mol
InChI Key: QUAKDUWEMCQQCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide is a useful research compound. Its molecular formula is C11H16ClNO4S and its molecular weight is 293.77 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16ClNO4S

Molecular Weight

293.77 g/mol

IUPAC Name

3-chloro-N-(3,5-dimethoxyphenyl)propane-1-sulfonamide

InChI

InChI=1S/C11H16ClNO4S/c1-16-10-6-9(7-11(8-10)17-2)13-18(14,15)5-3-4-12/h6-8,13H,3-5H2,1-2H3

InChI Key

QUAKDUWEMCQQCP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1)NS(=O)(=O)CCCCl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Dimethoxyaniline (34.62 g, 0.226 mol) in xylene (500 mL) containing suspended sodium carbonate (12.0 g, 0.113 mol) was treated with 3-chloropropane sulfonyl chloride (40.0 g, 0.226 mol) added dropwise with stirring. Stirring was continued for twenty-four hours and the solvent was stripped to provide a black partially crystalline gum. Filtration through dry-column silica gel combined with crystallization from ethyl acetate/hexane provided N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide (20 g), m.p. 68°-71° C.
Quantity
34.62 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two

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